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Introduction
Indacaterol, as indacaterol acetate, is an inhaled ultra-long-acting β2-adrenergic receptor

agonist (ultra-LABA) developed for the once-daily maintenance treatment of airflow obstruction

in patients with chronic obstructive pulmonary disease (COPD) and asthma.[1] Its unique

pharmacological profile, characterized by a rapid onset and a 24-hour duration of action,

distinguishes it from other long-acting β2-agonists.[2] This technical guide provides a

comprehensive overview of the preclinical pharmacological data for indacaterol acetate,

focusing on its mechanism of action, receptor binding and functional activity, selectivity,

pharmacokinetics, and safety pharmacology based on available preclinical studies.

Mechanism of Action
Indacaterol is a potent and selective β2-adrenergic receptor agonist.[1] Its primary mechanism

of action involves the stimulation of β2-adrenergic receptors, which are predominantly located

in the bronchial smooth muscle of the airways.

Signaling Pathway
Activation of the β2-adrenergic receptor by indacaterol initiates a downstream signaling

cascade mediated by the stimulatory G-protein, Gs. This leads to the activation of adenylyl

cyclase, an enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic
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adenosine monophosphate (cAMP). The subsequent increase in intracellular cAMP levels

activates Protein Kinase A (PKA). PKA then phosphorylates various intracellular proteins,

ultimately leading to the relaxation of airway smooth muscle and bronchodilation.[2]
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Indacaterol Acetate Signaling Pathway
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Indacaterol Selectivity Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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